Cas no 690632-08-7 (6-bromo-3,4-dihydrospiro[1-benzopyran-2,4'-piperidin]-4-one)

• Product Name: 6-bromo-3,4-dihydrospiro[1-benzopyran-2,4'-piperidin]-4-one
• CAS No: 690632-08-7
• MF: C₁₃H₁₄BrNO₂
• MW: 296.159762859344
• MDL: MFCD09262414
• CID: 889492
• Update Time: 2025-08-03

6-bromo-3,4-dihydrospiro[1-benzopyran-2,4'-piperidin]-4-one Chemical and Physical Properties

Names and Identifiers

• 6-BROMO-SPIRO[CHROMAN-2,4'-PIPERIDIN]-4-ONE
• 6-Bromospiro[chroman-2,4'-piperidin]-4-one
• 6-bromospiro[chromene-2,4'-piperidin]-4(3H)-one
• 6-broMo-3H-spiro[1-benzopyran-2,4'-piperidine]-4-one
• 6-bromospiro[3H-chromene-2,4'-piperidine]-4-one
• 6-bromo-3,4-dihydrospiro[1-benzopyran-2,4'-piperidin]-4-one

• MDL： MFCD09262414
• Inchi： 1S/C13H14BrNO2/c14-9-1-2-12-10(7-9)11(16)8-13(17-12)3-5-15-6-4-13/h1-2,7,15H,3-6,8H2
• InChI Key： HTOKNOIQHUEHNB-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(CC1(CCNCC1)O2)=O

Computed Properties

• Exact Mass: 295.02100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 0

Experimental Properties

• PSA: 38.33000
• LogP: 2.86530

6-bromo-3,4-dihydrospiro[1-benzopyran-2,4'-piperidin]-4-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 6-bromo-3,4-dihydrospiro[1-benzopyran-2,4'-piperidin]-4-one

6-Bromo-3,4-dihydrospiro[1-benzopyran-2,4'-piperidin]-4-one (CAS No. 690632-08-7): A Comprehensive Overview

6-Bromo-3,4-dihydrospiro[1-benzopyran-2,4'-piperidin]-4-one (CAS No. 690632-08-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique spirocyclic structure, which combines a benzopyran moiety with a piperidine ring. The presence of a bromine substituent at the 6-position of the benzopyran ring adds to its structural complexity and potential biological activity.

The spirocyclic architecture of 6-bromo-3,4-dihydrospiro[1-benzopyran-2,4'-piperidin]-4-one makes it an intriguing candidate for various therapeutic applications. Recent studies have highlighted its potential as a scaffold for the development of novel drugs targeting neurological disorders, cancer, and other diseases. The bromine substituent, in particular, can influence the compound's pharmacokinetic properties and receptor binding affinity, making it a valuable tool in drug design and optimization.

In the realm of medicinal chemistry, 6-bromo-3,4-dihydrospiro[1-benzopyran-2,4'-piperidin]-4-one has been investigated for its ability to modulate various biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases like rheumatoid arthritis and Crohn's disease.

Furthermore, the unique structure of 6-bromo-3,4-dihydrospiro[1-benzopyran-2,4'-piperidin]-4-one has led to its exploration in cancer research. Studies have demonstrated that this compound can selectively target cancer cells by inducing apoptosis and inhibiting cell proliferation. A notable study published in Cancer Research found that 6-bromo-3,4-dihydrospiro[1-benzopyran-2,4'-piperidin]-4-one effectively reduced tumor growth in xenograft models of breast cancer and melanoma.

The pharmacokinetic properties of 6-bromo-3,4-dihydrospiro[1-benzopyran-2,4'-piperidin]-4-one have also been extensively studied. Research indicates that this compound exhibits favorable oral bioavailability and metabolic stability, which are crucial factors for its potential as an orally administered therapeutic agent. Additionally, its low toxicity profile in preclinical studies suggests that it may be well-tolerated in humans.

In addition to its therapeutic potential, 6-bromo-3,4-dihydrospiro[1-benzopyran-2,4'-piperidin]-4-one has been used as a synthetic intermediate in the development of other bioactive compounds. Its versatile reactivity and functional group tolerance make it an attractive starting material for chemical synthesis. For example, chemists have utilized this compound to synthesize novel derivatives with enhanced biological activities and improved pharmacological profiles.

The synthesis of 6-bromo-3,4-dihydrospiro[1-benzopyran-2,4'-piperidin]-4-one typically involves multi-step processes that include the formation of the spirocyclic core and subsequent functionalization steps. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for its production. For instance, a one-pot protocol using palladium-catalyzed reactions has been reported to yield high purity 6-bromo-3,4-dihydrospiro[1-benzopyran-2,4'-piperidin]-4-one, making it more accessible for both academic and industrial applications.

In conclusion, 6-bromo-3,4-dihydrospiro[1-benzopyran-2,4'-piperidin]-4-one (CAS No. 690632-08-7) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable scaffold for the development of novel therapeutic agents targeting a wide range of diseases. Ongoing research continues to uncover new applications and optimize its properties for clinical use.